Cas no 944068-06-8 (N-(piperidin-4-yl)thiophene-2-carboxamide)

• Product Name: N-(piperidin-4-yl)thiophene-2-carboxamide
• CAS No: 944068-06-8
• MF: C₁₀H₁₄N₂OS
• MW: 210.295960903168
• CID: 2858579
• Update Time: 2025-11-02

N-(piperidin-4-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(piperidin-4-yl)thiophene-2-carboxamide
• N-piperidin-4-ylthiophene-2-carboxamide
• D76684

• Inchi： 1S/C10H14N2OS/c13-10(9-2-1-7-14-9)12-8-3-5-11-6-4-8/h1-2,7-8,11H,3-6H2,(H,12,13)
• InChI Key： IFCJNYVRWTVMLJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(NC1CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• XLogP3: 1.3
• Topological Polar Surface Area: 69.4

Additional information on N-(piperidin-4-yl)thiophene-2-carboxamide

N-(piperidin-4-yl)thiophene-2-carboxamide (CAS 944068-06-8): A Comprehensive Overview

N-(piperidin-4-yl)thiophene-2-carboxamide (CAS 944068-06-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule, which combines a thiophene carboxamide moiety with a piperidine ring, exhibits unique properties that make it valuable in various scientific applications. Researchers and industry professionals frequently search for information on its synthesis, properties, and potential uses, reflecting its growing importance in modern chemistry.

The structural features of N-(piperidin-4-yl)thiophene-2-carboxamide contribute to its diverse reactivity and functionality. The thiophene ring, a five-membered heterocycle containing sulfur, provides electron-rich characteristics that enhance the compound's interaction with biological targets. Meanwhile, the piperidine component offers basicity and conformational flexibility, which are crucial for molecular recognition processes. These attributes have led to investigations into its potential as a building block for more complex molecules in drug discovery programs.

Recent trends in chemical research highlight increased interest in heterocyclic compounds like N-(piperidin-4-yl)thiophene-2-carboxamide. Scientists are particularly focused on developing efficient synthetic routes to this molecule and its derivatives. Modern approaches often employ catalyzed amidation reactions or microwave-assisted synthesis techniques, which align with current demands for greener and more sustainable chemical processes. These methods not only improve yields but also reduce environmental impact, addressing key concerns in contemporary pharmaceutical manufacturing.

The pharmacological potential of N-(piperidin-4-yl)thiophene-2-carboxamide derivatives has become a hot topic in medicinal chemistry. Preliminary studies suggest that structural modifications of this core scaffold may lead to compounds with interesting biological activities. While specific therapeutic applications are still under investigation, the scientific community recognizes the value of such thiophene-containing compounds as privileged structures in drug design. This aligns with current pharmaceutical industry trends toward exploring novel heterocyclic frameworks for addressing unmet medical needs.

From a commercial perspective, CAS 944068-06-8 has seen growing demand from research institutions and pharmaceutical companies. Suppliers typically offer this compound in various purity grades, with analytical data including HPLC chromatograms and spectroscopic characterization (NMR, MS). The market for such specialized intermediates continues to expand, driven by increased R&D investment in small molecule therapeutics and the continuous search for innovative chemical entities.

Quality control and characterization of N-(piperidin-4-yl)thiophene-2-carboxamide remain critical aspects for researchers. Standard analytical techniques include proton nuclear magnetic resonance (1H NMR) for structural verification and high-performance liquid chromatography (HPLC) for purity assessment. These methods ensure batch-to-batch consistency, which is particularly important when the compound serves as a starting material for further chemical transformations. Recent advancements in analytical technology have made these characterizations more accessible and reliable.

The stability and storage conditions of CAS 944068-06-8 are frequently searched topics among laboratory professionals. Proper handling typically involves storage in cool, dry conditions, protected from light and moisture. While not classified as highly sensitive, maintaining optimal storage conditions helps preserve the compound's integrity over extended periods. These practical considerations are essential for researchers planning long-term projects involving this chemical intermediate.

Future research directions for N-(piperidin-4-yl)thiophene-2-carboxamide may explore its incorporation into larger molecular architectures or investigation of its biological profile. The compound's modular nature allows for diverse structural modifications, making it a versatile scaffold in synthetic chemistry. As computational methods and artificial intelligence tools become more sophisticated in drug discovery, compounds like this may see increased virtual screening and in silico optimization efforts.

In conclusion, N-(piperidin-4-yl)thiophene-2-carboxamide (CAS 944068-06-8) represents an interesting case study in contemporary medicinal chemistry. Its combination of thiophene and piperidine moieties offers numerous possibilities for chemical exploration and potential therapeutic development. As research continues to uncover new applications for such heterocyclic compounds, this particular molecule will likely remain an important subject of scientific inquiry and industrial interest.